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Abstract
Butyl laurate, the ester of n-butanol and lauric acid, is a compound with established

applications in the cosmetic, food, and manufacturing industries. While its role as a biochemical

reagent in life science research is an emerging area, its structural similarity to endogenous fatty

acid esters suggests potential for significant biological activity. This technical guide provides a

comprehensive overview of butyl laurate, summarizing its physicochemical properties, and

exploring its potential applications in cellular and molecular biology. This document is intended

for researchers, scientists, and drug development professionals interested in the utility of fatty

acid esters as signaling molecules and biochemical tools.

Introduction
Butyl laurate (butyl dodecanoate) is a saturated fatty acid ester recognized for its low toxicity

and stability.[1] Traditionally used as a flavoring agent, fragrance component, and emollient, its

potential as a bioactive molecule is an area of growing interest.[1][2] Fatty acid esters are

increasingly recognized for their roles in cellular signaling, acting as modulators of various

physiological processes. This guide synthesizes the current knowledge on butyl laurate,

providing a foundation for its investigation as a biochemical reagent.

Physicochemical Properties
A thorough understanding of the physicochemical properties of butyl laurate is essential for its

application in experimental settings. The following table summarizes key data for this
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compound.

Property Value Reference(s)

Chemical Formula C₁₆H₃₂O₂ [2][3]

Molecular Weight 256.42 g/mol

CAS Number 106-18-3

Appearance Colorless to pale yellow liquid

Odor Fatty, fruity, peanut-like

Melting Point -10 °C

Boiling Point 180 °C at 18 mmHg

Density 0.853 - 0.863 g/cm³ at 25 °C

Solubility
Insoluble in water; soluble in

most organic solvents

LogP 6.51

Potential Biological Activities and Applications in
Life Science Research
While direct studies on the specific biological activities of butyl laurate as a biochemical

reagent are limited, the activities of its parent molecule, lauric acid, and other laurate esters

provide a basis for hypothesizing its potential roles.

Antimicrobial Properties
Lauric acid is well-documented for its antimicrobial properties, particularly against Gram-

positive bacteria. Several laurate esters have also demonstrated antimicrobial efficacy. For

instance, monolaurin, sucrose monolaurate, and erythorbyl laurate have shown bacteriostatic

and bactericidal effects against Staphylococcus aureus and Listeria monocytogenes. However,

simple esters like methyl laurate and ethyl laurate have shown a lack of significant activity

against S. aureus. The antimicrobial potential of butyl laurate remains to be quantitatively

determined.
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The following table presents minimum inhibitory concentration (MIC) values for lauric acid and

various laurate esters against common bacterial strains, providing a comparative context for

potential future studies on butyl laurate.

Compound Test Organism MIC (mM) Reference(s)

Monolaurin
Listeria

monocytogenes
0.1

Sucrose monolaurate
Listeria

monocytogenes
0.4

Erythorbyl laurate
Listeria

monocytogenes
0.6

Monolaurin
Staphylococcus

aureus
0.2 - 0.4

Sucrose monolaurate
Staphylococcus

aureus
0.2 - 0.4

Erythorbyl laurate
Staphylococcus

aureus
0.2 - 0.4

Anti-inflammatory Activity
Fatty acids and their esters are known to modulate inflammatory signaling pathways. A

potential mechanism for the anti-inflammatory effects of dodecanoate esters is the inhibition of

cyclooxygenase (COX) enzymes, which are crucial for the production of prostaglandins. While

quantitative data on the anti-inflammatory activity of butyl laurate is not currently available, this

represents a promising area for future investigation.

The proposed mechanism of action for the anti-inflammatory effects of dodecanoate esters is

depicted in the following diagram:
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Hypothesized Anti-inflammatory Pathway of Butyl Laurate.

Role in Cellular Signaling
Fatty acid esters can act as signaling molecules by interacting with specific cellular receptors.

While direct evidence for butyl laurate is not available, lauric acid is a known agonist for G-

protein coupled receptors GPR40 and GPR120, which are involved in various metabolic

processes. It is plausible that butyl laurate, after cellular uptake and hydrolysis to lauric acid,

could indirectly modulate these pathways.

The following diagram illustrates the potential involvement of butyl laurate in cellular signaling

following its conversion to lauric acid.

Potential Signaling Cascade
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Potential Cellular Signaling Pathway Involving Butyl Laurate.

Experimental Protocols
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Detailed experimental protocols for the use of butyl laurate as a biochemical reagent are not

widely published. However, based on methodologies for similar compounds, the following

general protocols can be adapted.

General Stock Solution Preparation
Due to its lipophilic nature, butyl laurate is insoluble in aqueous media.

Prepare a high-concentration stock solution of butyl laurate in a sterile, organic solvent such

as dimethyl sulfoxide (DMSO) or ethanol.

For cell-based assays, further dilute the stock solution in the appropriate cell culture medium

to the final desired concentration immediately before use.

Ensure the final concentration of the organic solvent in the culture medium is below the

threshold of toxicity for the specific cell line being used (typically <0.5% v/v).

In Vitro Antimicrobial Susceptibility Testing (Broth
Microdilution)
This protocol can be adapted to determine the Minimum Inhibitory Concentration (MIC) of butyl
laurate.

Prepare a 2-fold serial dilution of butyl laurate in a 96-well microtiter plate using an

appropriate broth medium (e.g., Mueller-Hinton Broth).

Inoculate each well with a standardized bacterial suspension (approximately 5 x 10⁵

CFU/mL).

Include positive (bacteria without butyl laurate) and negative (broth only) controls.

Incubate the plate at the optimal temperature for the bacterial species (e.g., 37°C) for 18-24

hours.

The MIC is the lowest concentration of butyl laurate that completely inhibits visible bacterial

growth.

The general workflow for determining the MIC is as follows:
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Workflow for Minimum Inhibitory Concentration (MIC) Assay.

Safety and Handling
Butyl laurate is generally considered to have low toxicity. The Joint FAO/WHO Expert

Committee on Food Additives (JECFA) has determined that there is "no safety concern at
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current levels of intake when used as a flavouring agent". However, as with any chemical

reagent, appropriate safety precautions should be taken.

Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

Handle in a well-ventilated area.

Avoid contact with skin and eyes.

Store in a cool, dry place away from incompatible materials.

Conclusion
Butyl laurate presents an intriguing, yet underexplored, opportunity for life science research.

Its physicochemical properties and the known biological activities of related laurate esters

suggest its potential as a modulator of antimicrobial and anti-inflammatory pathways. Further

research is required to elucidate its specific mechanisms of action, quantify its biological

effects, and establish standardized protocols for its use as a biochemical reagent. This guide

provides a foundational resource to stimulate and support such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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